1-(azepan-1-yl)-2-(3-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[3-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfonylindol-1-yl]ethanone
• InChI: InChI=1S/C27H31N3O4S/c31-26(28-15-7-1-2-8-16-28)19-29-18-25(22-12-4-6-14-24(22)29)35(33,34)20-27(32)30-17-9-11-21-10-3-5-13-23(21)30/h3-6,10,12-14,18H,1-2,7-9,11,15-17,19-20H2
• InChI Key: POTRNXUYYSXKID-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)N4CCCC5=CC=CC=C54
• Molecular Formula: C27H31N3O4S
• Molecular Weight: 493.6 g/mol
• CAS No.: 878058-60-7

Description

1-(azepan-1-yl)-2-(3-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)ethanone is a complex heterocyclic compound featuring:

• Azepane: A seven-membered saturated amine ring.
• Indole: An aromatic bicyclic structure with a pyrrole ring fused to benzene.
• Sulfonyl group: A strong electron-withdrawing moiety (-SO₂-).
• Dihydroquinoline: A partially saturated quinoline derivative.
• Ethanone backbone: Central carbonyl group linking substituents.

However, its structural complexity necessitates comparison with simpler analogs to elucidate structure-activity relationships and physicochemical properties.

Biological Activity

The compound 1-(azepan-1-yl)-2-(3-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)ethanone is a complex organic molecule that has garnered interest in pharmacological research due to its potential biological activities. This article delves into its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound features an azepane ring, a sulfonyl group, and a dihydroquinoline moiety. The presence of these functional groups contributes to its biological activity.

• Molecular Formula : C18H20N4O3S
• Molecular Weight : 364.44 g/mol

Research indicates that the compound may interact with various biological targets, including neurotransmitter receptors and transporters. Notably:

• Glycine Transporter Inhibition : The compound has been shown to inhibit GlyT1, a glycine transporter implicated in neurotransmission. In a study, modifications to the azepane structure led to increased potency against GlyT1, with an IC50 value of 37 nM reported for one derivative .

Biological Activity

The biological activities of this compound can be summarized as follows:

Activity Type	Description	References
Neurotransmitter Modulation	Inhibition of GlyT1 enhances glycinergic signaling, potentially aiding in mood regulation and cognitive functions .
Antipsychotic Potential	Related compounds have been investigated for their antipsychotic properties, suggesting a possible therapeutic role in treating schizophrenia .
Cytotoxic Effects	Preliminary studies indicate cytotoxicity against certain cancer cell lines; however, further research is needed to elucidate these effects .

Case Studies

A number of studies have explored the pharmacological potential of compounds related to 1-(azepan-1-yl)-2-(3-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)ethanone:

• GlyT1 Inhibitors : A series of phenyl sulfonamides were developed as GlyT1 inhibitors, showing promising results in preclinical models. Modifications in the azepane structure led to improved binding affinities and selectivity for the transporter .
• CNS Penetration Studies : Pharmacokinetic evaluations demonstrated favorable brain-plasma ratios for select derivatives, indicating potential for central nervous system (CNS) effects .

Comparison with Similar Compounds

Structural Analogs and Key Differences

Compound Name	Key Features	Molecular Formula	Molecular Weight (g/mol)	Key Differences from Target Compound
2-Azepan-1-yl-1-(2-methyl-1H-indol-3-yl)-ethanone	Azepane, methyl-substituted indole, ethanone backbone	C₁₇H₂₂N₂O	270.38	Lacks sulfonyl and dihydroquinoline groups; simpler indole substitution.
1-(2,3-Dihydroindol-1-yl)-2-[[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone	Sulfanyl-linked oxadiazole, dihydroindole, phenoxymethyl substituent	C₁₉H₁₇N₃O₃S	367.40	Replaces sulfonyl with sulfanyl; oxadiazole and phenoxymethyl groups instead of dihydroquinoline.
1-(2,3-Dihydroindol-1-yl)-2-(1-ethylindol-3-yl)sulfonylethanone	Sulfonyl-linked ethylindole, dihydroindole	C₂₀H₁₉N₃O₃S	381.45	Dual indole system; lacks azepane and dihydroquinoline.
1-(1H-Indol-3-yl)-2-(phenylsulfonyl)ethanone	Phenylsulfonyl, unsubstituted indole	C₁₆H₁₃NO₃S	299.34	No azepane, dihydroquinoline, or complex ethyl linkages.
1-(azepan-1-yl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)ethanone	Triazinoindole sulfanyl, azepane	C₁₇H₁₉N₅OS	357.43	Sulfanyl instead of sulfonyl; triazinoindole replaces dihydroquinoline-ethyl linkage.

Physicochemical and Functional Comparisons

Electronic Effects: The sulfonyl group in the target compound enhances electron-withdrawing properties compared to sulfanyl (S–) or thioether (S–C) groups in analogs . This may influence reactivity in nucleophilic substitution or redox reactions.

Solubility and Polarity: The azepane ring (basic amine) may improve water solubility via protonation at physiological pH, whereas analogs lacking azepane (e.g., ) rely on sulfonyl or carbonyl groups for polarity . The oxadiazole group in increases rigidity and reduces solubility compared to the target’s flexible ethyl-dihydroquinoline chain.

Biological Activity: Sulfonyl-containing compounds (e.g., ) are associated with enzyme inhibition (e.g., kinases, proteases) due to strong hydrogen-bonding capacity . Dihydroquinoline moieties are found in antimalarial and anticancer agents, suggesting the target compound may share bioactivity profiles absent in simpler indole derivatives .

Synthetic Complexity :

• The target compound requires multi-step synthesis involving:

• Acylation for azepane-ethanone linkage (similar to ).
• Sulfonation of ethyl-dihydroquinoline (cf. ).
• Indole functionalization (cf. ).

Research Findings and Data

Crystallographic Insights

• The sulfonyl-indole derivative in crystallizes in a monoclinic system (space group P2₁/n) with C–H···π interactions stabilizing the lattice. Similar packing may occur in the target compound, though dihydroquinoline’s partial saturation could disrupt π-stacking .

Spectroscopic Characterization

• NMR : Azepane protons in resonate at δ 1.4–2.1 ppm (multiplet), while indole protons appear at δ 7.2–7.8 ppm. Sulfonyl groups in cause deshielding of adjacent CH₂ groups (δ 3.8–4.2 ppm).
• Mass Spectrometry : High-resolution MS of confirms sulfonyl fragmentation (e.g., m/z 381 → 238 [M – SO₂C₂H₄]+), a pattern expected for the target compound.